![molecular formula C24H25NO6 B1332016 8-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid CAS No. 369403-24-7](/img/structure/B1332016.png)
8-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
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Overview
Description
This compound is a complex organic molecule with the IUPAC name “8-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid”. It has a molecular weight of 506.6 . The molecule contains a fluorenylmethoxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, featuring a spirocyclic system, an Fmoc-protected amino group, and a carboxylic acid group . The presence of these functional groups suggests that this compound may have interesting chemical properties and reactivity .
Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm³, a boiling point of 653.7±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.1 mmHg at 25°C . It also has a molar refractivity of 111.5±0.4 cm³, and a polar surface area of 94 Ų .
Scientific Research Applications
Supramolecular Arrangements
Researchers have explored the molecular and crystal structures of derivatives similar to the compound , such as 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane. These studies focus on the relationship between molecular structure and crystal structure, highlighting the role of substituents in supramolecular arrangements (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).
Conformational Study of Related Fragments
The conformational aspects of related structures, such as 8-tert-butyl-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]decane-2,10-dione, have been examined. These studies are crucial in understanding the spatial arrangement and potential interactions of such compounds (Żesławska, Jakubowska, & Nitek, 2017).
Intermediate in Asymmetric Synthesis
Research has also identified the title compound as an intermediate in the study of asymmetric synthesis of α-hydroxyalkanoic acids, providing insights into its role in complex synthetic processes (Tsai, Su, & Lin, 2008).
Potential Biolubricant Synthesis
In the context of biolubricant development, derivatives of the compound have been synthesized from oleic acid, indicating its relevance in creating environmentally friendly lubricants (Kurniawan, Ramanda, Thomas, Hendra, & Wahyuningsih, 2017).
Synthesis of Protected Amino Acids
The compound plays a crucial role in the synthesis of N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-protected (Fmoc) β-amino acids, indicating its importance in peptide synthesis and pharmaceutical research (Ellmerer-Müller, Brössner, Maslouh, & Takó, 1998).
Self-assembled Structures in Modified Amino Acids
Research into self-assembled structures formed by Fmoc-modified aliphatic amino acids has been conducted, demonstrating the compound's role in the development of novel self-assembled architectures with potential applications in nanotechnology and materials science (Gour, Koshti, Naskar, Kshtriya, & Narode, 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
8-(9H-fluoren-9-ylmethoxycarbonylamino)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO6/c26-21(27)23(9-11-24(12-10-23)30-13-14-31-24)25-22(28)29-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,28)(H,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JACJNSRYTDVVMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)OCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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